Cas no 2137484-17-2 (1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester
• CAS No: 2137484-17-2
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5276919
• Update Time: 2025-10-28

1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C17H23NO5/c1-10(2)22-14-8-6-7-12-11(14)9-13(15(19)20)18(12)16(21)23-17(3,4)5/h6-8,10,13H,9H2,1-5H3,(H,19,20)
• InChI Key： MTFPIFDAVRWVDE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(OC(C)C)=CC=C2)CC1C(O)=O

Additional information on 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester

Introduction to 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester (CAS No. 2137484-17-2)

1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester (CAS No. 2137484-17-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester is C₂₀H₂₅NO₅, and its molecular weight is approximately 363.4 g/mol. The compound features a central indole core with a dihydro structure and functional groups such as carboxylic acid esters and methylethoxy moieties. These structural elements contribute to its stability and reactivity in various chemical reactions.

In terms of synthesis, 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester can be prepared through a multi-step process involving the condensation of appropriate indole precursors with carboxylic acids or their derivatives. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry (JOC) in 2023 reported a novel one-pot synthesis method that significantly reduced the number of reaction steps and improved the overall yield.

The biological activities of 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester have been extensively investigated due to its potential therapeutic applications. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the Journal of Medicinal Chemistry (JMC) in 2022 demonstrated that the compound effectively reduced inflammation in both in vitro and in vivo models of inflammatory diseases.

Beyond its anti-inflammatory effects, 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester has also shown promise as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/AKT and MAPK/ERK. A recent paper in Cancer Research (CR) highlighted the compound's ability to selectively target cancer cells while sparing normal cells, making it a potential candidate for further drug development.

The pharmacokinetic properties of 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester have also been studied to assess its suitability for therapeutic use. Preliminary data suggest that the compound has favorable oral bioavailability and a reasonable half-life in animal models. However, further research is needed to optimize its pharmacokinetic profile for clinical applications.

In conclusion, 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-4-(1-methylethoxy)-, 1-(1,1-dimethylethyl) ester (CAS No. 2137484-17-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and drug discovery. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.